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The term "NF110" can refer to two distinct molecules in biomedical research, each with unique
binding partners and requiring different methodological approaches to quantify their binding
affinities. This document provides detailed application notes and protocols for researchers
studying either the NF110 protein, a transcriptional coactivator, or the small molecule NF110, a
P2X3 receptor antagonist.

Part 1: NF110, the Protein Splice Variant of NF90

Nuclear Factor 110 (NF110) is a protein involved in gene regulation, forming heterodimers with
NF45. This complex can bind to both DNA and RNA, influencing transcription and mRNA
stability.[1][2] Measuring the binding affinity of NF110 involves quantifying its interactions with
other proteins (like NF45) or nucleic acids.

Quantitative Data for NF110 Protein Interactions

Currently, specific equilibrium dissociation constants (Kd) for NF110 protein interactions are not
widely reported in publicly available literature. The interactions are often described qualitatively
or through semi-quantitative methods. For instance, GST pull-down assays have demonstrated
a strong in vitro interaction between the N-terminal region of NF90/110 and NF45.[2]
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Experimental Protocols for Measuring NF110 Protein
Binding Affinity

This technique is used to detect direct protein-protein interactions in vitro.

Protocol:

e Protein Expression and Purification:

o Express NF110 (or a specific domain) as a GST-fusion protein in E. coli.

o Express the potential binding partner (e.g., NF45) as a separate protein, which can be

radiolabeled (e.g., with 3°S-methionine) by in vitro transcription/translation.

o Purify the GST-NF110 fusion protein using glutathione-agarose beads.

» Binding Reaction:

o Incubate the immobilized GST-NF110 with the radiolabeled potential binding partner in a
suitable binding buffer (e.g., PBS with 0.1% Triton X-100) for 1-4 hours at 4°C.

o Include a negative control with GST alone to check for non-specific binding.
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e Washing:
o Wash the beads several times with the binding buffer to remove unbound proteins.
e Elution and Detection:

o Elute the protein complexes from the beads using a high concentration of reduced
glutathione or by boiling in SDS-PAGE sample buffer.

o Analyze the eluted proteins by SDS-PAGE and autoradiography to detect the presence of
the radiolabeled binding partner.

/Protein Expression & Purification\

GE'S—Iabeled Partner Proteia

GST-NFllO Fusion Protein
o J

Binding & Washipg Elution & Detection
A

Glutathione Beads (SDS—PAGE &Autoradiographa

Click to download full resolution via product page

GST Pull-Down Assay Workflow.

SPR is a label-free technique for real-time quantitative analysis of biomolecular interactions.[3]

[4]
Protocol:

e Chip Preparation:
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o Immobilize a purified NF110 protein (the "ligand") onto a sensor chip surface. Common
surfaces include CM5 chips, which allow for amine coupling.

e Analyte Preparation:

o Prepare a series of dilutions of the binding partner (the "analyte,” e.g., NF45 or a specific
DNA/RNA sequence) in a suitable running buffer (e.g., HBS-EP+).

 Interaction Analysis:

o Inject the analyte solutions over the sensor chip surface at a constant flow rate.

o The binding of the analyte to the immobilized NF110 causes a change in the refractive
index at the surface, which is detected as a change in resonance units (RU).[4]

o Monitor the association phase (analyte injection) and the dissociation phase (buffer flow).

o Data Analysis:

o Fit the resulting sensorgrams (RU vs. time) to a suitable binding model (e.g., 1:1 Langmuir
binding) to determine the association rate constant (ka), dissociation rate constant (kd),
and the equilibrium dissociation constant (Kd = kd/ka).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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